[dichloro(phenyl)methyl]-dodecyl-dimethylazanium;4-octylphenolate

• CAS No.: 93982-09-3
• Molecular Formula: C35H57Cl2NO
• Molecular Weight: 578.7 g/mol
• IUPAC Name: [dichloro(phenyl)methyl]-dodecyl-dimethylazanium;4-octylphenolate
• InChI: InChI=1S/C21H36Cl2N.C14H22O/c1-4-5-6-7-8-9-10-11-12-16-19-24(2,3)21(22,23)20-17-14-13-15-18-20;1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h13-15,17-18H,4-12,16,19H2,1-3H3;9-12,15H,2-8H2,1H3/q+1;/p-1
• InChI Key: HXNWZQXJODWNOU-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCC[N+](C)(C)C(C1=CC=CC=C1)(Cl)Cl.CCCCCCCCC1=CC=C(C=C1)[O-]

Description

[dichloro(phenyl)methyl]-dodecyl-dimethylazanium;4-octylphenolate is a complex organic compound with a unique structure that combines both aromatic and aliphatic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [dichloro(phenyl)methyl]-dodecyl-dimethylazanium;4-octylphenolate typically involves a multi-step process. One common method includes the reaction of dichloromethylbenzene with dodecyl-dimethylamine under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and more efficient purification methods. The use of continuous flow reactors can enhance the yield and purity of the product. Additionally, advanced separation techniques such as high-performance liquid chromatography (HPLC) are employed to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

[dichloro(phenyl)methyl]-dodecyl-dimethylazanium;4-octylphenolate undergoes various chemical reactions, including:

Oxidation: This compound can be oxid